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Compound of Interest |

Methyl 5-bromobenzofuran-2-
Compound Name:

carboxylate
CAS No.: 26028-36-4
Cat. No.: B134393

Get Quote

Methyl 5-bromobenzofuran-2-carboxylate is a pivotal intermediate in the field of medicinal

chemistry and materials science. Its rigid benzofuran core, functionalized with both an electron-
withdrawing ester and a synthetically versatile bromine atom, makes it an ideal scaffold for
constructing complex molecular architectures. The benzofuran nucleus is a well-established
pharmacophore present in a multitude of biologically active compounds, exhibiting anticancer,
anti-inflammatory, and neurological activities.

Given its significance as a precursor, the unambiguous confirmation of its identity, purity, and
stability is not merely a procedural formality but a critical prerequisite for any successful
research and development campaign. A poorly characterized starting material can compromise
reaction yields, introduce confounding variables in biological assays, and ultimately lead to the
failure of late-stage clinical candidates.

This guide provides a comprehensive framework for the definitive characterization of Methyl 5-
bromobenzofuran-2-carboxylate, moving beyond simple data acquisition to a holistic
understanding of the molecule's analytical signature. We will explore the causality behind our
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choice of techniques and delve into the interpretation of the resulting data, ensuring a self-
validating system of analysis.

Molecular Identity and Physicochemical Properties

The first step in characterization is to document the fundamental properties of the molecule.
These data serve as the primary reference points for all subsequent analyses.

Property Value Source

methyl 5-bromo-1-benzofuran-
IUPAC Name [1]
2-carboxylate

CAS Number 26028-36-4 [1]
Molecular Formula C10H7BrOs [1]
Molecular Weight 255.06 g/mol [1]
Predicted Boiling Point 314.7 £ 22.0 °C [2]
Predicted Density 1.589 g/cm3 [2]

] ] Literature value not readily
Melting Point )
available.

Note on Melting Point: The absence of a consistently reported experimental melting point in the
literature is not uncommon for specialized synthetic intermediates. Its determination is a crucial,
primary indicator of purity.

Protocol: Melting Point Determination

» Sample Preparation: A small amount of the crystalline solid is finely ground and packed into
a capillary tube to a height of 2-3 mm.

e Instrumentation: A calibrated digital melting point apparatus is used.

e Analysis: The sample is heated at a ramp rate of 1-2 °C per minute near the expected
melting point.
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e Reporting: The melting range is recorded from the temperature at which the first drop of
liquid appears to the temperature at which the entire sample is liquid. A sharp melting range
(e.g., <2 °C) is indicative of high purity.

Contextual Synthesis: Understanding Potential

Impurities

To effectively characterize a compound, one must understand its synthetic origin. A common
and efficient route to this class of molecules involves the reaction of 5-bromosalicylaldehyde
with a haloacetate ester in the presence of a base.[3][4] This knowledge informs our analytical
strategy, allowing us to anticipate potential impurities such as unreacted starting materials or
side-products.
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Methyl Bromoacetate

K2COs or Cs2C0s3
in DMF/Acetonitrile

Cyclization/
Esterificatio

Aqueous Workup Recrystallization or Methyl 5-bromobenzofuran-
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Caption: A typical synthetic workflow for Methyl 5-bromobenzofuran-2-carboxylate.

Spectroscopic Elucidation: The Definitive
Fingerprint

Spectroscopy provides the most definitive, non-destructive evidence of molecular structure.
Each technique probes different aspects of the molecule's constitution, and together they
create an irrefutable identity profile.
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Mass Spectrometry (MS)

Expertise & Causality: Mass spectrometry is the gold standard for confirming molecular weight.
For a halogenated compound like this, it offers an additional layer of validation. Bromine has
two stable isotopes, 7°Br and 81Br, in an approximate 1:1 natural abundance. Therefore, any
fragment containing a single bromine atom will appear as a pair of peaks (an "M/M+2" pattern)
of nearly equal intensity, separated by two mass units. This isotopic signature is a powerful
diagnostic tool.

Expected Data:

lon/Fragment Expected m/z Interpretation Source
[M]* (with 7°Br) 254 Molecular lon [1]
_ Molecular lon Isotope
[M+2]* (with 81Br) 256 [1]
Peak

Loss of the methoxy
[M-OCHs]* 2231225 [1]
group from the ester

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

o Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent
such as ethyl acetate or dichloromethane.

e GC Conditions:

o Column: A standard non-polar column (e.g., DB-5ms).

o Injection: 1 pL injection with a split ratio (e.g., 50:1).

o Temperature Program: Start at 100 °C, ramp to 280 °C at 15 °C/min.

e MS Conditions:

o lonization: Electron lonization (EIl) at 70 eV.

o Scan Range: 40-400 m/z.
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» Data Analysis: Verify the retention time for the main peak. Examine the mass spectrum of
this peak to confirm the molecular ion cluster at m/z 254/256 and the presence of key

fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Causality: NMR is the most powerful technique for elucidating the precise carbon-
hydrogen framework of a molecule. 1H NMR reveals the number of different proton
environments, their electronic surroundings, and their connectivity through spin-spin coupling.
13C NMR complements this by showing the number of unique carbon environments.

Expected *H NMR Data (400 MHz, CDCIs): While a public spectrum with full assignment is not
available, the structure allows for a robust prediction. There are 4 distinct proton signals
expected: a singlet for the furan proton, two doublets and a doublet of doublets for the aromatic

protons, and a singlet for the methyl ester protons.

Expected Chemical

Proton Assignment . Multiplicity Integration
Shift (0, ppm)
-OCHs ~3.95 Singlet (s) 3H
H-3 (Furan) ~7.40 Singlet (s) 1H
H-4, H-6, H-7
] 7.45-7.80 m (dd, d, d) 3H total
(Aromatic)

» Rationale: The methyl protons are deshielded by the adjacent ester oxygen, appearing
around 3.9-4.0 ppm. The furan proton (H-3) is a singlet as it has no adjacent protons. The
aromatic protons (H-4, H-6, H-7) will show characteristic splitting patterns based on their
ortho and meta couplings. H-7 will likely be the most downfield signal due to its proximity to
the bromine atom.

Expected 3C NMR Data (100 MHz, CDCls): The molecule has 10 carbon atoms, all in unique
chemical environments, and thus should display 10 distinct signals.
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Carbon Assignment Expected Chemical Shift (6, ppm)
-OCHs 50 - 55

Aromatic/Furan C-Br 115- 120

Aromatic/Furan C-H 110- 135

Aromatic/Furan Quaternary C 145 - 155

Ester C=0 158 - 162

Protocol: NMR Spectroscopy

o Sample Preparation: Dissolve 10-15 mg of the sample in ~0.7 mL of deuterated chloroform
(CDCIs) containing 0.03% tetramethylsilane (TMS) as an internal standard.

¢ Acquisition: Acquire *H and *3C spectra on a 400 MHz or higher field NMR spectrometer.

o Data Analysis: Reference the spectra to TMS (0.00 ppm). Integrate the proton signals and
analyze their chemical shifts and coupling constants to confirm the proposed structure.
Count the signals in the carbon spectrum to ensure all 10 carbons are accounted for.

Infrared (IR) Spectroscopy

Expertise & Causality: IR spectroscopy is a rapid and effective method for identifying the
functional groups present in a molecule. The ester group, the aromatic ring, and the ether
linkage of the benzofuran system all have characteristic vibrational frequencies.

Expected IR Data:
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Wavenumber (cm~—?) Vibration Type Functional Group
~3100-3000 C-H Stretch Aromatic/Furan
~2950 C-H Stretch Methyl (-OCHs)
~1720-1735 C=0 Stretch Ester Carbonyl
~1600, ~1450 C=C Stretch Aromatic Ring

~1250, ~1100 C-O Stretch Ester and Furan Ether
Below 850 C-Br Stretch Aryl Halide

Protocol: Attenuated Total Reflectance (ATR) FT-IR
o Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

e Acquisition: Apply pressure to ensure good contact and collect the spectrum over a range of
4000-600 cm~2.

» Data Analysis: Identify the key absorption bands and correlate them with the expected
functional groups to confirm the molecule's identity. The most crucial peaks to observe are
the strong ester carbonyl (C=0) stretch and the C-O stretches in the fingerprint region.

Purity Assessment: Chromatographic Verification

Expertise & Causality: While spectroscopy confirms identity, chromatography is essential for
quantifying purity. High-Performance Liquid Chromatography (HPLC) is the premier technique
for this purpose, capable of separating the target compound from residual starting materials,
intermediates, and side products.

Protocol: Reverse-Phase HPLC (RP-HPLC)
e Instrumentation: HPLC system with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pym).

* Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1%
trifluoroacetic acid (TFA).
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o Gradient: Start at 60% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and return
to initial conditions.

e Flow Rate: 1.0 mL/min.
o Detection: UV detection at 254 nm.
o Sample Preparation: Prepare a solution of the sample in acetonitrile at ~0.5 mg/mL.

o Data Analysis: The purity is calculated based on the relative area percentage of the main
peak. A high-purity sample should exhibit a single major peak with an area >98%.

Integrated Characterization Workflow

A robust characterization strategy is not a linear process but an integrated workflow where
each result validates the others. This ensures the highest level of confidence in the material's
quality.
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Caption: Integrated workflow for the complete characterization of the target compound.
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Conclusion

The characterization of Methyl 5-bromobenzofuran-2-carboxylate is a multi-faceted process
that relies on the synergistic application of chromatographic and spectroscopic techniques. By
following the protocols and interpretive logic outlined in this guide, researchers can establish a
definitive analytical profile for this key synthetic intermediate. This rigorous approach ensures
the integrity of the material, providing a solid and trustworthy foundation for its use in the
synthesis of next-generation pharmaceuticals and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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